Cas no 1807143-07-2 (3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile
• CAS No: 1807143-07-2
• MF: C₉H₇F₂IN₂
• MW: 308.066560983658
• CID: 4891816
• Update Time: 2025-05-19

3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile

• Inchi： 1S/C9H7F2IN2/c1-5-4-7(12)14-6(2-3-13)8(5)9(10)11/h4,9H,2H2,1H3
• InChI Key： ZUDIQALGEXRAOT-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C(F)F)C(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile

Introduction to 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile (CAS No. 1807143-07-2)

3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile, with the chemical identifier CAS No. 1807143-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring fused with a benzene-like structure. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, and a methyl group, alongside a cyano group at the 2-position, makes it a versatile intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy due to its role in enhancing metabolic stability and binding affinity in drug candidates. Its incorporation into molecular frameworks often improves pharmacokinetic profiles, making it a favored choice in medicinal chemistry. The iodo substituent at the 6-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures. The 4-methylpyridine core is a common scaffold in bioactive molecules, contributing to favorable physicochemical properties such as lipophilicity and solubility.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in drug discovery and material science. The unique combination of substituents in 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile positions it as a valuable building block for synthesizing next-generation therapeutics. For instance, researchers have leveraged this compound to develop inhibitors targeting enzymes involved in inflammatory pathways. The cyano group at the 2-position can be further modified to introduce additional pharmacophores, enabling fine-tuning of biological activity.

One of the most compelling aspects of this compound is its utility in generating libraries for high-throughput screening (HTS). By systematically varying the functional groups or employing structure-based design principles, chemists can explore a wide spectrum of biological activities. Recent studies have demonstrated its use in developing kinase inhibitors, where the difluoromethyl and iodo groups play critical roles in modulating binding interactions with target proteins. Such findings underscore the compound's potential as a lead compound or intermediate in drug development pipelines.

The synthesis of 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile typically involves multi-step organic transformations, starting from commercially available precursors. Key steps often include halogenation reactions to introduce the iodo substituent, followed by protection-deprotection strategies to install the cyano group at the 2-position. The introduction of the difluoromethyl group can be achieved through fluorination reactions using appropriate reagents under controlled conditions. These synthetic methodologies highlight the compound's synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications.

From an industrial perspective, the production of this compound must adhere to stringent quality control measures to ensure consistency and reproducibility. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and purity. Furthermore, regulatory considerations must be addressed to ensure compliance with Good Manufacturing Practices (GMP), particularly if intended for clinical use.

The growing interest in fluorinated compounds stems from their ability to influence molecular properties significantly while often enhancing biological activity. The difluoromethyl group, in particular, has been extensively studied for its role in improving drug-like characteristics such as lipophilicity and metabolic stability. This has led to its incorporation into numerous approved drugs and candidates entering clinical trials. The versatility of 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile lies in its ability to serve as a precursor for synthesizing these fluorinated derivatives.

In conclusion,3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetonitrile (CAS No. 1807143-07-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive intermediate for developing novel bioactive molecules with improved pharmacokinetic profiles. As synthetic methodologies continue to advance and computational tools enhance virtual screening capabilities, compounds like this are poised to play an increasingly significant role in drug discovery efforts worldwide.